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Compound of Interest

Compound Name: (Z)-2-Chloro-2-butene

Cat. No.: B1588157 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

(Z)-2-Chloro-2-butene is a bifunctional organochlorine compound that serves as a valuable

and versatile precursor in modern organic synthesis. Its chemical structure, featuring both a

reactive vinylic chloride and a carbon-carbon double bond, allows for a diverse range of

chemical transformations. This dual reactivity makes it an attractive building block for the

construction of complex molecular architectures, particularly in the development of

pharmaceutical intermediates and novel chemical entities.

Physicochemical Properties
A summary of the key physical and chemical properties of (Z)-2-chloro-2-butene is presented

below.
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Property Value Reference

CAS Number 2211-69-0 [1][2]

Molecular Formula C₄H₇Cl [3][4]

Molecular Weight 90.55 g/mol [3][4]

Appearance Colorless to light yellow liquid

Boiling Point 66.8 °C [4]

Melting Point -105.8 °C [4]

Density 0.91 g/mL [4]

Refractive Index 1.4170-1.4210 [4]

Applications in Organic Synthesis
The synthetic utility of (Z)-2-chloro-2-butene stems from the distinct reactivity of its two

functional groups: the carbon-chlorine (C-Cl) bond and the carbon-carbon double bond (C=C).

This allows for a variety of transformations, including cross-coupling reactions, nucleophilic

substitutions, and addition reactions.

Palladium-Catalyzed Cross-Coupling Reactions
The vinylic chloride moiety of (Z)-2-chloro-2-butene makes it a suitable substrate for

palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions,

enabling the formation of new carbon-carbon bonds.[3] These reactions are fundamental in the

synthesis of substituted alkenes and conjugated systems.

This reaction couples the vinylic chloride with an organoboron compound, typically a boronic

acid or its ester, to form a substituted alkene. This method is widely used for creating carbon-

carbon bonds with high stereoselectivity.

Experimental Workflow: Suzuki-Miyaura Coupling
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Reactants & Catalyst

Reaction Conditions

Work-up & Purification

(Z)-2-Chloro-2-butene

Solvent (e.g., Toluene/H₂O)

Aryl/Vinyl Boronic Acid Pd Catalyst (e.g., Pd(PPh₃)₄) Base (e.g., K₂CO₃)

Inert Atmosphere
Heat (e.g., 90 °C)

Extraction with Organic Solvent

Column Chromatography

Substituted Alkene Product

(Z)-2-Chloro-2-butene

(Z)-2-Methoxy-2-butene

  Methanol, Heat

Nucleophile
(e.g., NaOCH₃)

NaCl
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(Z)-2-Chloro-2-butene

Inert Solvent (e.g., CH₂Cl₂)

Hydrogen Halide (e.g., HBr)

Low Temperature
(e.g., 0 °C)

Aqueous Work-up

2-Bromo-2-chlorobutane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1588157#z-2-chloro-2-butene-as-a-precursor-in-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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